Cas no 2092700-64-4 (methyl 4-bromo-2-chloro-6-nitrobenzoate)

• Product Name: methyl 4-bromo-2-chloro-6-nitrobenzoate
• CAS No: 2092700-64-4
• MF: C₈H₅BrClNO₄
• MW: 294.486600637436
• CID: 4637117
• Update Time: 2025-10-29

methyl 4-bromo-2-chloro-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2-chloro-6-nitro-, methyl ester
• methyl 4-bromo-2-chloro-6-nitrobenzoate

• Inchi： 1S/C8H5BrClNO4/c1-15-8(12)7-5(10)2-4(9)3-6(7)11(13)14/h2-3H,1H3
• InChI Key： ZXJOJPPHOCWRGX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C([N+]([O-])=O)C=C(Br)C=C1Cl

Additional information on methyl 4-bromo-2-chloro-6-nitrobenzoate

Methyl 4-bromo-2-chloro-6-nitrobenzoate (CAS No. 2092700-64-4): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 4-bromo-2-chloro-6-nitrobenzoate (CAS No. 2092700-64-4) is a highly functionalized aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical development. Its unique structural features, comprising bromine, chlorine, and nitro substituents on a benzoate backbone, make it a valuable intermediate for constructing complex molecular architectures. This compound has found applications in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and specialty chemicals, underscoring its importance in industrial and academic research.

The< strong>4-bromo and 2-chloro substituents on the benzene ring provide excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active molecules. Additionally, the< strong>6-nitro group can be reduced to an amine or converted into other nitrogen-containing heterocycles, expanding the synthetic possibilities even further.

In recent years, there has been a surge in research focused on developing sustainable and efficient synthetic methodologies for nitroaromatic compounds. Methyl 4-bromo-2-chloro-6-nitrobenzoate has emerged as a key intermediate in these efforts. For instance, researchers have explored its use in the synthesis of nitroarenes through catalytic hydrogenation or electrochemical reduction methods. These approaches not only improve atom economy but also reduce hazardous byproducts, aligning with the growing emphasis on green chemistry principles.

The pharmaceutical industry has been particularly keen on exploring the potential of< strong>methyl 4-bromo-2-chloro-6-nitrobenzoate as a building block for novel drug candidates. Its structural motif is reminiscent of several known APIs that exhibit antimicrobial, anti-inflammatory, and anticancer properties. By leveraging its reactive sites, chemists have been able to design libraries of derivatives for high-throughput screening (HTS). Notably, some studies have highlighted its role in developing kinase inhibitors, which are crucial targets in oncology research.

The agrochemical sector has also recognized the utility of this compound. The presence of electron-withdrawing groups like bromine and chlorine enhances the bioactivity of resulting molecules against various pests and pathogens. Researchers have reported its incorporation into novel herbicides and fungicides that offer improved efficacy and environmental safety compared to traditional agents. This aligns with global efforts to develop sustainable agricultural practices that minimize ecological impact.

From a synthetic chemistry perspective, methyl 4-bromo-2-chloro-6-nitrobenzoate serves as a versatile platform for exploring new reaction pathways and catalyst systems. Recent advances in photoredox catalysis and organometallic chemistry have opened up exciting possibilities for its transformation into more complex scaffolds. For example, photoredox-mediated C-H activation has enabled the introduction of diverse functional groups at specific positions within the benzene ring without requiring pre-functionalized starting materials.

The compound's< strong>CAS No. 2092700-64-4 ensures traceability and consistency across different batches, which is critical for industrial applications. Manufacturers adhere to stringent quality control measures to guarantee purity and minimize impurities that could affect downstream processes. This reliability has made it a preferred choice for both large-scale production and small-scale laboratory investigations.

In conclusion, methyl 4-bromo-2-chloro-6-nitrobenzoate represents a cornerstone in modern chemical synthesis. Its multifaceted reactivity and broad applicability make it indispensable in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new synthetic strategies and applications, this compound will undoubtedly remain at the forefront of chemical innovation.